Olodaterol hydrochloride Olodaterol hydrochloride Olodaterol hydrochloride is a hydrochloride obtained by combining olodaterol with one equivalent of hydrochloric acid. Used for long-term treatment of airflow obstruction in patients with chronic obstructive pulmonary disease including chronic bronchitis and/or emphysema. It has a role as a beta-adrenergic agonist and a bronchodilator agent. It contains an olodaterol(1+).
See also: Olodaterol (has active moiety); Olodaterol hydrochloride; tiotropium bromide (component of) ... View More ...
Brand Name: Vulcanchem
CAS No.: 869477-96-3
VCID: VC21202072
InChI: InChI=1S/C21H26N2O5.ClH/c1-21(2,10-13-4-6-15(27-3)7-5-13)22-11-18(25)16-8-14(24)9-17-20(16)28-12-19(26)23-17;/h4-9,18,22,24-25H,10-12H2,1-3H3,(H,23,26);1H/t18-;/m0./s1
SMILES: CC(C)(CC1=CC=C(C=C1)OC)NCC(C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl
Molecular Formula: C21H27ClN2O5
Molecular Weight: 422.9 g/mol

Olodaterol hydrochloride

CAS No.: 869477-96-3

Cat. No.: VC21202072

Molecular Formula: C21H27ClN2O5

Molecular Weight: 422.9 g/mol

Purity: 98%

* For research use only. Not for human or veterinary use.

Olodaterol hydrochloride - 869477-96-3

Specification

Description Olodaterol hydrochloride is a hydrochloride obtained by combining olodaterol with one equivalent of hydrochloric acid. Used for long-term treatment of airflow obstruction in patients with chronic obstructive pulmonary disease including chronic bronchitis and/or emphysema. It has a role as a beta-adrenergic agonist and a bronchodilator agent. It contains an olodaterol(1+).
See also: Olodaterol (has active moiety); Olodaterol hydrochloride; tiotropium bromide (component of) ... View More ...
CAS No. 869477-96-3
Molecular Formula C21H27ClN2O5
Molecular Weight 422.9 g/mol
IUPAC Name 6-hydroxy-8-[(1R)-1-hydroxy-2-[[1-(4-methoxyphenyl)-2-methylpropan-2-yl]amino]ethyl]-4H-1,4-benzoxazin-3-one;hydrochloride
Standard InChI InChI=1S/C21H26N2O5.ClH/c1-21(2,10-13-4-6-15(27-3)7-5-13)22-11-18(25)16-8-14(24)9-17-20(16)28-12-19(26)23-17;/h4-9,18,22,24-25H,10-12H2,1-3H3,(H,23,26);1H/t18-;/m0./s1
Standard InChI Key KCEHVJZZIGJAAW-FERBBOLQSA-N
Isomeric SMILES CC(C)(CC1=CC=C(C=C1)OC)NC[C@@H](C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl
SMILES CC(C)(CC1=CC=C(C=C1)OC)NCC(C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl
Canonical SMILES CC(C)(CC1=CC=C(C=C1)OC)NCC(C2=C3C(=CC(=C2)O)NC(=O)CO3)O.Cl

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